Cas no 1248079-31-3 (N,3,5-trimethylbenzene-1-sulfonamide)

• Product Name: N,3,5-trimethylbenzene-1-sulfonamide
• CAS No: 1248079-31-3
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 5167701
• PubChem ID: 58422303
• Update Time: 2026-03-04

N,3,5-trimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,3,5-Trimethylbenzene-1-sulfonamide
• N,3,5-trimethylbenzenesulfonamide
• Benzenesulfonamide, N,3,5-trimethyl-
• N,3,5-trimethylbenzene-1-sulfonamide

• Inchi： 1S/C9H13NO2S/c1-7-4-8(2)6-9(5-7)13(11,12)10-3/h4-6,10H,1-3H3
• InChI Key： DGOKPCFPTSBYRH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=C(C)C=1)(NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 1.6
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N,3,5-trimethylbenzene-1-sulfonamide

Comprehensive Overview of N,3,5-Trimethylbenzene-1-sulfonamide (CAS No. 1248079-31-3): Properties, Applications, and Industry Trends

N,3,5-Trimethylbenzene-1-sulfonamide (CAS No. 1248079-31-3) is a specialized sulfonamide derivative with a unique molecular structure featuring three methyl groups attached to a benzene ring. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "sulfonamide synthesis," "N,3,5-trimethylbenzene-1-sulfonamide uses," and "CAS 1248079-31-3 supplier," reflecting its growing relevance in synthetic chemistry.

The compound's chemical stability and electron-withdrawing properties make it a valuable intermediate in drug discovery, particularly for designing enzyme inhibitors and antimicrobial agents. Recent studies highlight its potential in addressing antibiotic resistance—a top-priority global health challenge. With the rise of green chemistry trends, scientists are also exploring eco-friendly synthesis routes for N,3,5-trimethylbenzene-1-sulfonamide, aligning with the demand for sustainable manufacturing processes.

In material science, CAS 1248079-31-3 serves as a building block for high-performance polymers and liquid crystals. Its rigid aromatic core and sulfonamide group enable precise tuning of thermal and optical properties, making it ideal for advanced electronics and display technologies. Searches for "sulfonamide-based materials" and "thermal stability additives" often lead to discussions about this compound's role in next-generation materials.

Quality control of N,3,5-trimethylbenzene-1-sulfonamide requires rigorous analytical methods like HPLC and NMR spectroscopy, as purity significantly impacts downstream applications. The compound's solubility profile (soluble in organic solvents like DMSO and acetone) further expands its utility in formulation development. Industry reports suggest increasing demand from Asian markets, driven by pharmaceutical outsourcing and generic drug production.

Future research directions include exploring N,3,5-trimethylbenzene-1-sulfonamide's potential in catalysis and energy storage systems. As regulatory agencies emphasize REACH compliance and safety data sheets, manufacturers are investing in detailed toxicity profiling. This aligns with frequent search queries about "sulfonamide safety" and "CAS 1248079-31-3 regulatory status," underscoring the need for transparent technical documentation.